Cas no 160698-21-5 (Scolymoside)

Scolymoside structure
Scolymoside structure
Product Name:Scolymoside
CAS No:160698-21-5
MF:C27H30O15
MW:594.518109798431
CID:6764972
Update Time:2024-03-03

Scolymoside Chemical and Physical Properties

Names and Identifiers

    • Luteolin 7-rhamnosyl(1->6)galactoside
    • Luteolin 7-robinobioside
    • Luteolin 7-O-rutinoside
    • 20633-84-5
    • Luteolin 7-rutinoside
    • 7-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5-hydroxy-4H-1-benzopyran-4-one
    • Luteolin-7-O-beta-D-rutinoside
    • Scolymoside
    • Inchi: 1S/C27H30O15/c1-9-20(32)22(34)24(36)26(39-9)38-8-18-21(33)23(35)25(37)27(42-18)40-11-5-14(30)19-15(31)7-16(41-17(19)6-11)10-2-3-12(28)13(29)4-10/h2-7,9,18,20-30,32-37H,8H2,1H3/t9-,18+,20-,21+,22+,23-,24+,25+,26+,27+/m0/s1
    • InChI Key: MGYBYJXAXUBTQF-FOBVWLSUSA-N
    • SMILES: C[C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@H](OC[C@@H]2[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC3C=C4C(C(C=C(C5C=CC(O)=C(O)C=5)O4)=O)=C(O)C=3)O2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 42
  • XLogP3: -0.922000000000001
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